Cas no 1823930-74-0 (3-Chloro-1-methyl-1H-pyrrole-2-carbonitrile)

• Product name: 3-Chloro-1-methyl-1H-pyrrole-2-carbonitrile
• CAS No: 1823930-74-0
• MF: C₆H₅ClN₂
• MW: 140.570299863815
• CID: 4823223

3-Chloro-1-methyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C6H5ClN2/c1-9-3-2-5(7)6(9)4-8/h2-3H,1H3
• InChI Key： YRMCAAOKAATIQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CN(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 28.7
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides